Cas no 932523-23-4 (N-(2-fluorophenyl)-2-{7-methoxy-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}acetamide)

• Product Name: N-(2-fluorophenyl)-2-{7-methoxy-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}acetamide
• CAS No: 932523-23-4
• MF: C₂₅H₂₂FN₃O₃
• MW: 431.458889484406
• CID: 5442074
• Update Time: 2025-06-13

N-(2-fluorophenyl)-2-{7-methoxy-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(anilinomethyl)-7-methoxy-2-oxoquinolin-1-yl]-N-(2-fluorophenyl)acetamide
• N-(2-fluorophenyl)-2-{7-methoxy-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}acetamide

• Inchi： 1S/C25H22FN3O3/c1-32-20-12-11-17-13-18(15-27-19-7-3-2-4-8-19)25(31)29(23(17)14-20)16-24(30)28-22-10-6-5-9-21(22)26/h2-14,27H,15-16H2,1H3,(H,28,30)
• InChI Key： ZOFWCANWWPGVDD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CN1C2=C(C=CC(OC)=C2)C=C(CNC2=CC=CC=C2)C1=O

Additional information on N-(2-fluorophenyl)-2-{7-methoxy-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}acetamide

Introduction to N-(2-fluorophenyl)-2-{7-methoxy-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}acetamide (CAS No. 932523-23-4)

N-(2-fluorophenyl)-2-{7-methoxy-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 932523-23-4, represents a novel molecular entity with a complex structural framework that includes a dihydroquinoline core and various functional groups. The presence of a 2-fluorophenyl substituent and a phenylamino moiety in its structure suggests potential biological activity, making it a subject of intense research interest.

The dihydroquinoline scaffold is a well-known pharmacophore in drug discovery, often associated with compounds exhibiting pharmacological properties such as anti-inflammatory, anticancer, and antimicrobial activities. The specific arrangement of the functional groups within the molecule, including the 7-methoxy, 2-oxo, and 3-(phenylamino)methyl substituents, contributes to its unique chemical and biological profile. This compound has been synthesized and characterized through advanced spectroscopic techniques, confirming its structural integrity and purity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-(2-fluorophenyl)-2-{7-methoxy-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}acetamide has emerged as a promising candidate in this endeavor. Its molecular structure suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various disease pathways. The fluorine atom in the 2-fluorophenyl group can enhance metabolic stability and binding affinity, while the phenylamino moiety may contribute to receptor binding specificity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and intramolecular cyclizations, have been employed to construct the complex dihydroquinoline core. The use of protecting group strategies has also been crucial in managing the reactivity of different functional groups during synthesis.

Evaluation of the pharmacological properties of N-(2-fluorophenyl)-2-{7-methoxy-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}acetamide has revealed intriguing results. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes involved in cancer progression. The compound's ability to modulate these enzymatic pathways may lead to the development of novel anticancer therapies with improved selectivity and fewer toxicities compared to existing treatments. Additionally, its interaction with inflammatory pathways suggests potential applications in treating chronic inflammatory diseases.

The structural features of this compound also make it an attractive scaffold for further derivatization and optimization. By modifying specific functional groups or introducing new ones, researchers can fine-tune its biological activity and pharmacokinetic properties. This approach aligns with the growing trend in drug discovery towards structure-based design principles, where computational modeling and high-throughput screening are used to identify lead compounds with desired characteristics.

In conclusion, N-(2-fluorophenyl)-2-{7-methoxy-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}acetamide (CAS No. 932523-23-4) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique molecular features have positioned it as a valuable tool for further research in medicinal chemistry. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.